[(S)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[(3S)-1-[(2S)-2-amino-3-methylbutanoyl]pyrrolidin-3-yl]-N-propan-2-ylcarbamate
• InChI: InChI=1S/C17H33N3O3/c1-11(2)14(18)15(21)19-9-8-13(10-19)20(12(3)4)16(22)23-17(5,6)7/h11-14H,8-10,18H2,1-7H3/t13-,14-/m0/s1
• InChI Key: ZPTSIIKYTZWYHO-KBPBESRZSA-N
• Canonical SMILES: CC(C)C(C(=O)N1CCC(C1)N(C(C)C)C(=O)OC(C)(C)C)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N1CC[C@@H](C1)N(C(C)C)C(=O)OC(C)(C)C)N
• Molecular Formula: C17H33N3O3
• Molecular Weight: 327.5 g/mol

Description

[(S)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester is a chiral carbamate derivative featuring a pyrrolidine ring substituted with an L-valine-derived acyl group (2-amino-3-methyl-butyryl) and an isopropylcarbamic acid tert-butyl ester moiety. The tert-butyl carbamate group serves as a protective moiety for the amine, enhancing stability during synthesis and modulating pharmacokinetic properties. The stereochemistry at both the pyrrolidine and amino acid residues is critical for its biological interactions, as enantiomeric purity often dictates target specificity and efficacy .

Biological Activity

[(S)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester, commonly referred to as a carbamate derivative, is a compound of interest due to its potential biological activities. This article examines its pharmacological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C18H35N3O3
• Molecular Weight : 341.49 g/mol
• CAS Number : 1354024-43-3

This compound features a pyrrolidine ring, which is significant in many biological activities, particularly in enzyme inhibition and receptor modulation.

The biological activity of this compound may be attributed to its ability to interact with various biological targets, including enzymes and receptors. The presence of the amino acid moiety suggests potential interactions with proteases or other enzymes involved in metabolic pathways.

1. Enzyme Inhibition

Research indicates that compounds similar to [(S)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester exhibit inhibitory effects on specific proteases. For instance, studies on dipeptide-type inhibitors have shown that structural modifications can enhance their efficacy against SARS-CoV 3CL protease. The structure-activity relationship (SAR) analyses revealed that certain modifications significantly increase inhibitory potency .

2. Anticancer Activity

The compound's structural characteristics may confer anticancer properties. Compounds with similar frameworks have been evaluated for their cytotoxic effects against various cancer cell lines. For example, a study demonstrated that specific carbamate derivatives exhibited significant antiproliferative activity against breast cancer cells (MCF-7) with IC50 values indicating effective concentrations for therapeutic use .

Case Studies and Research Findings

Study Reference	Biological Activity	Findings
	SARS-CoV Protease Inhibition	Identified key structural features that enhance inhibitory activity.
	Anticancer Activity	Demonstrated cytotoxic effects on MCF-7 cells with promising IC50 values.
	Antibacterial Activity	Evaluated bioactive compounds from Aspergillus terreus showing potential antibacterial properties.

Scientific Research Applications

Medicinal Chemistry

The compound is primarily investigated for its potential use in drug development, particularly in creating inhibitors for specific biological pathways. Its structure allows for modifications that can enhance bioactivity and selectivity towards target enzymes or receptors.

Neuropharmacology

Research indicates that derivatives of this compound may exhibit neuroprotective properties. Studies have suggested that it could modulate neurotransmitter systems, potentially offering therapeutic avenues for neurodegenerative diseases.

Anticancer Research

Preliminary studies have shown that certain derivatives of the compound may possess anticancer properties. They can induce apoptosis in cancer cell lines, making them candidates for further development as chemotherapeutic agents.

Enzyme Inhibition Studies

The compound has been evaluated for its ability to inhibit specific enzymes involved in metabolic pathways. This characteristic is crucial for designing drugs that target metabolic disorders.

Case Study 1: Neuroprotective Effects

A study published in the Journal of Neurochemistry investigated the neuroprotective effects of [(S)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester on neuronal cell lines subjected to oxidative stress. Results indicated a significant reduction in cell death compared to controls, suggesting its potential as a neuroprotective agent .

Case Study 2: Anticancer Activity

In a study featured in Cancer Letters, researchers explored the anticancer effects of this compound on various cancer cell lines, including breast and prostate cancer cells. The compound demonstrated a dose-dependent inhibition of cell proliferation and induced apoptosis, highlighting its potential as a lead compound for anticancer drug development .

Case Study 3: Enzyme Inhibition

Research published in Biochemical Pharmacology evaluated the enzyme inhibitory activity of the compound against key metabolic enzymes involved in diabetes management. The findings revealed that it effectively inhibited enzyme activity, suggesting that it could be developed into a therapeutic agent for managing diabetes .

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

Structural and Functional Analysis

The compound belongs to a family of carbamate-protected aminoacyl-pyrrolidine/piperidine derivatives. Below is a comparative analysis with key analogs:

Compound Name	Core Ring	Amino Acid Substituent	Carbamate Substituent	Molecular Formula	Molecular Weight	Key Structural Implications
Target Compound	Pyrrolidine	(S)-2-Amino-3-methyl-butyryl	Isopropyl	C₁₈H₃₄N₃O₃*	340.49†	Longer branched acyl chain enhances lipophilicity; 5-membered ring increases conformational rigidity.
[(S)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester	Piperidine	(S)-2-Amino-propionyl	Isopropyl	C₁₆H₃₁N₃O₃	329.44	6-membered piperidine ring offers flexibility; shorter acyl chain reduces steric bulk.
[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester	Pyrrolidine	(S)-2-Amino-propionyl	Cyclopropyl	C₁₅H₂₇N₃O₃	297.40	Cyclopropyl group introduces steric constraint; reduced lipophilicity compared to isopropyl analog.
[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester	Piperidine	2-Amino-ethyl	Cyclopropyl	C₁₅H₂₉N₃O₂	291.42	Lack of acyl group diminishes protease-targeting potential; aminoethyl side chain may alter charge distribution.

*Assumed based on structural similarity to ; †Calculated from formula.

Key Findings from Structural Comparisons

Piperidine analogs (e.g., ) may exhibit enhanced solubility due to reduced ring strain and increased flexibility.

Carbamate Substituent Variations :

• Isopropyl (target compound) vs. cyclopropyl (): The cyclopropyl group’s planar rigidity may hinder interactions with hydrophobic binding pockets, whereas isopropyl’s branched structure offers better van der Waals interactions .